Cas no 2137749-46-1 (Thietane-3-carboximidamide hydrochloride)
Thietane-3-carboximidamide hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Thietane-3-carboximidamide hydrochloride
- thietane-3-carboximidamide;hydrochloride
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- Inchi: 1S/C4H8N2S.ClH/c5-4(6)3-1-7-2-3;/h3H,1-2H2,(H3,5,6);1H
- InChI Key: HBELFESJTPIKSJ-UHFFFAOYSA-N
- SMILES: Cl.S1CC(C(=N)N)C1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 87.7
- Topological Polar Surface Area: 75.2
Thietane-3-carboximidamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-384465-0.05g |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 0.05g |
$293.0 | 2024-06-05 | |
| Enamine | EN300-384465-0.1g |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 0.1g |
$437.0 | 2024-06-05 | |
| Enamine | EN300-384465-0.25g |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 0.25g |
$623.0 | 2024-06-05 | |
| Enamine | EN300-384465-0.5g |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 0.5g |
$980.0 | 2024-06-05 | |
| Enamine | EN300-384465-1.0g |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 1.0g |
$1256.0 | 2024-06-05 | |
| Enamine | EN300-384465-2.5g |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 2.5g |
$2464.0 | 2024-06-05 | |
| Enamine | EN300-384465-5.0g |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 5.0g |
$3645.0 | 2024-06-05 | |
| Enamine | EN300-384465-10.0g |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 10.0g |
$5405.0 | 2024-06-05 | |
| 1PlusChem | 1P01E8I5-50mg |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 50mg |
$412.00 | 2023-12-19 | |
| 1PlusChem | 1P01E8I5-100mg |
thietane-3-carboximidamide hydrochloride |
2137749-46-1 | 95% | 100mg |
$602.00 | 2023-12-19 |
Thietane-3-carboximidamide hydrochloride Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Thietane-3-carboximidamide hydrochloride
Comprehensive Overview of Thietane-3-carboximidamide hydrochloride (CAS No. 2137749-46-1): Properties, Applications, and Research Insights
Thietane-3-carboximidamide hydrochloride (CAS No. 2137749-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its thietane ring and carboximidamide functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "Thietane-3-carboximidamide hydrochloride synthesis", "CAS 2137749-46-1 applications", and "thietane derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.
The molecular structure of Thietane-3-carboximidamide hydrochloride combines a four-membered thietane ring with a carboximidamide moiety, which contributes to its reactivity and utility in organic transformations. This compound is often explored for its role in the development of novel heterocyclic compounds, a hot topic in medicinal chemistry. Recent trends highlight growing interest in sustainable synthesis methods and green chemistry approaches for such intermediates, aligning with global efforts to reduce environmental impact in chemical manufacturing.
In pharmaceutical research, Thietane-3-carboximidamide hydrochloride is valued for its potential as a building block in the design of bioactive molecules. Its structural motifs are frequently investigated for their interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Popular search queries like "thietane-based drug candidates" and "CAS 2137749-46-1 pharmacological properties" underscore the compound's significance in drug discovery pipelines.
The physicochemical properties of Thietane-3-carboximidamide hydrochloride, including its solubility, stability, and reactivity profile, are critical for its handling and application in laboratory settings. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, as evidenced by frequent searches for "CAS 2137749-46-1 analytical methods". These properties also influence its storage conditions and compatibility with various reaction conditions.
Recent advancements in catalysis and flow chemistry have opened new avenues for the efficient production of Thietane-3-carboximidamide hydrochloride. The compound's role in multicomponent reactions and click chemistry platforms has become a subject of intense study, particularly in the context of high-throughput screening and library synthesis. These developments address the growing demand for diverse chemical space in pharmaceutical research, a trend reflected in rising searches for "thietane derivatives in combinatorial chemistry".
Quality control and regulatory aspects of Thietane-3-carboximidamide hydrochloride are equally important considerations for industrial applications. The compound's purity specifications, typically analyzed through chromatographic methods, directly impact its performance in downstream processes. Queries such as "CAS 2137749-46-1 purity standards" and "thietane derivative characterization" demonstrate the practical concerns of researchers working with this material.
From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates continues to drive interest in compounds like Thietane-3-carboximidamide hydrochloride. Its potential applications span multiple therapeutic areas, including central nervous system disorders and metabolic diseases, making it a subject of patent literature and preclinical studies. The compound's relevance is further highlighted by searches for "thietane carboximidamide patent applications" and "CAS 2137749-46-1 supplier information".
Future research directions for Thietane-3-carboximidamide hydrochloride may focus on its incorporation into targeted drug delivery systems and prodrug formulations, areas that align with current trends in personalized medicine. The compound's structural flexibility offers opportunities for structure-activity relationship studies, particularly in optimizing pharmacokinetic properties of lead compounds. These potential applications respond to frequent queries about "thietane derivatives in medicinal chemistry optimization" and "CAS 2137749-46-1 in drug design".
In conclusion, Thietane-3-carboximidamide hydrochloride (CAS No. 2137749-46-1) represents an important class of heterocyclic compounds with broad utility in chemical synthesis and pharmaceutical research. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines, while ongoing developments in synthetic methodology and analytical characterization enhance its accessibility and value to the research community.
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